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molecular formula C10H11BrClNO2 B582134 tert-Butyl 3-bromo-6-chloropicolinate CAS No. 1235036-15-3

tert-Butyl 3-bromo-6-chloropicolinate

Cat. No. B582134
CAS RN: 1235036-15-3
M. Wt: 292.557
InChI Key: JKGXLKXQUDHRLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08889675B2

Procedure details

Tosyl chloride (7.7 g) was added to a solution of 2-chloro-5-bromo picolinic acid (4 g) and pyridine (9.2 mL) in t-butanol (33 mL) at 0° C. The reaction was then stirred at room temperature for 12 hours. NaHCO3 (aqueous, saturated) was then added and the mixture was extracted three times with ethyl acetate. The combined organic phases were washed with brine and dried over Na2SO4. Filtration and evaporation of the organic solvent provided the title compound which was used in the next step without further purification.
Name
Tosyl chloride
Quantity
7.7 g
Type
reactant
Reaction Step One
Name
2-chloro-5-bromo picolinic acid
Quantity
4 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
9.2 mL
Type
reactant
Reaction Step One
Name
t-butanol
Quantity
33 mL
Type
solvent
Reaction Step One
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
S(Cl)(C1C=[CH:9][C:7]([CH3:8])=[CH:6]C=1)(=O)=O.[Cl:12][C:13]1(C(O)=O)[CH:18]=[CH:17][C:16]([Br:19])=[CH:15][NH:14]1.N1C=CC=CC=1.[C:29]([O-:32])(O)=[O:30].[Na+]>C(O)(C)(C)C>[Br:19][C:16]1[C:15]([C:29]([O:32][C:7]([CH3:9])([CH3:8])[CH3:6])=[O:30])=[N:14][C:13]([Cl:12])=[CH:18][CH:17]=1 |f:3.4|

Inputs

Step One
Name
Tosyl chloride
Quantity
7.7 g
Type
reactant
Smiles
S(=O)(=O)(C1=CC=C(C)C=C1)Cl
Name
2-chloro-5-bromo picolinic acid
Quantity
4 g
Type
reactant
Smiles
ClC1(NC=C(C=C1)Br)C(=O)O
Name
pyridine
Quantity
9.2 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
t-butanol
Quantity
33 mL
Type
solvent
Smiles
C(C)(C)(C)O
Step Two
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction was then stirred at room temperature for 12 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted three times with ethyl acetate
WASH
Type
WASH
Details
The combined organic phases were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
Filtration and evaporation of the organic solvent

Outcomes

Product
Details
Reaction Time
 12 h
Name
title compound
Type
product
Smiles
BrC=1C(=NC(=CC1)Cl)C(=O)OC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.